2-(2,4-dichlorophenoxy)-N',N'-diphenylacetohydrazide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N',N'-diphenylacetohydrazide
• InChI: InChI=1S/C20H16Cl2N2O2/c21-15-11-12-19(18(22)13-15)26-14-20(25)23-24(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13H,14H2,(H,23,25)
• InChI Key: ZWZVBVJHCKGBKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O2
• Molecular Weight: 387.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N',N'-diphenylacetohydrazide, commonly known as diclofop-methyl, is a selective herbicide that has been widely used in agriculture to control annual grasses in cereal crops. It belongs to the family of aryloxyphenoxypropionate herbicides and is known for its high efficacy and low toxicity.

Scientific Research Applications

Diclofop-methyl has been extensively studied for its herbicidal properties. It has been shown to be effective in controlling annual grasses such as wild oats, foxtails, and barnyard grass in cereal crops. In addition to its use in agriculture, diclofop-methyl has also been studied for its potential use in the treatment of cancer. Studies have shown that diclofop-methyl can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Mechanism of Action

Diclofop-methyl works by inhibiting the activity of acetyl-coenzyme A carboxylase (ACC), which is an enzyme involved in fatty acid synthesis. By inhibiting ACC, diclofop-methyl prevents the synthesis of fatty acids, which are essential for the growth and development of plants. This leads to the death of the targeted weeds while leaving the cereal crops unharmed.
Biochemical and Physiological Effects:
Diclofop-methyl has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near water sources. In addition, diclofop-methyl has been shown to have a moderate persistence in soil, which can lead to potential environmental concerns.

Advantages and Limitations for Lab Experiments

Diclofop-methyl is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. Its low toxicity to mammals and birds makes it a relatively safe compound to work with in a laboratory setting. However, its potential toxicity to aquatic organisms and moderate persistence in soil should be taken into consideration when conducting experiments.

Future Directions

There are several potential future directions for the study of diclofop-methyl. One area of research could be the development of more effective and environmentally friendly herbicides based on the structure of diclofop-methyl. Another area of research could be the further exploration of diclofop-methyl's potential use in cancer treatment. Additionally, more research could be conducted on the environmental impact of diclofop-methyl and its persistence in soil and water sources.

Synthesis Methods

The synthesis of diclofop-methyl involves the reaction of 2,4-dichlorophenol with 2-chloroacetyl chloride to form 2-(2,4-dichlorophenoxy)acetyl chloride. This intermediate is then reacted with N,N-diphenylhydrazine to form diclofop-methyl. The synthesis process is relatively simple and can be carried out in a laboratory setting.